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Compound of Interest

Compound Name: 2,4-Dibromopyridine

Cat. No.: B189624

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,4-Dibromopyridine
(CAS No. 58530-53-3), a key intermediate in pharmaceutical and chemical synthesis.
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the
integrity of research.

Hazard Identification and Classification

2,4-Dibromopyridine is classified as a hazardous substance requiring careful handling. It is
toxic if swallowed, causes skin irritation, and can lead to serious eye damage. It may also
cause respiratory irritation.[1]

Table 1: GHS Hazard Classification for 2,4-
Dibromopyridine
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[1]
Skin Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage[1]

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory

irritation[1]

Signal Word: Danger[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,4-Dibromopyridine is essential for its

safe handling and storage.

Table 2: Physical and Chemical Properties of 2,4-

Dibromopyridine

Property

Value

Molecular Formula

CsHsBrz2N[2]

Molecular Weight 236.89 g/mol [2]
White or colorless to almost white or almost
Appearance o
colorless powder, lump, or clear liquid
Melting Point 35-40 °C[2]
Boiling Point No information available[3]
Flash Point Not applicable
Purity >98.0% (GC)

Handling and Storage
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Proper handling and storage procedures are crucial to minimize exposure and maintain the
chemical's stability.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

o Wear appropriate personal protective equipment (see Section 5).

e Avoid contact with skin, eyes, and clothing.

e Avoid formation of dust and aerosols.

e Use non-sparking tools.

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the handling area.

Storage:

e Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

o Store locked up.[5]

First-Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 3: First-Aid Measures for 2,4-Dibromopyridine
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing and

shoes. Seek immediate medical attention.[6]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, lifting upper and lower eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[5][6]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear a chemical-resistant lab coat and appropriate protective gloves (e.g.,

Butyl rubber, Viton®).

» Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate

or for spill cleanup.
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Required Personal Protective Equipment

Handling 2,4-Dibromopyridine

Eye and Face Protection Skin Protection

Appropriate Protective Gloves
(e.g., Butyl rubber, Viton®)

Chemical-Resistant Lab Coat

Chenmical Safety Goggles

L g Respiratory Protection

NIOSH/MSHA-Approved Respirator
(if ventilation is inadequate)

Click to download full resolution via product page

Caption: Essential PPE for handling 2,4-Dibromopyridine.

Spill Cleanup and Waste Disposal

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Spill Cleanup:

e Ventilate: Ensure the area is well-ventilated.

Evacuate and Secure: Alert others in the immediate area and restrict access.

o Absorb: For liquid spills, absorb with an inert material such as vermiculite or sand. For solid

spills, carefully sweep up to avoid generating dust.

o Collect: Place the absorbed material or swept solids into a designated, labeled hazardous

waste container.
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+ Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials as
hazardous waste.

¢ Report: Report the spill to your laboratory supervisor and your institution's Environmental
Health and Safety (EHS) department.

Evacuate and Secure Area

:

Ensure Proper Ventilation

Absorb/Contain Spill
(Inert material for liquids, sweep solids)

Collect Waste in Labeled
Hazardous Waste Container

Decontaminate Spill Area
(Soap and Water)

Report Spill to Supervisor and EHS

Cleanup Complete
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Caption: Logical workflow for 2,4-Dibromopyridine spill cleanup.
Waste Disposal:

o Chemical waste must be disposed of through your institution's EHS department or a licensed
hazardous waste disposal company.

o Never dispose of 2,4-Dibromopyridine in the regular trash or down the drain.

o Use a dedicated, clearly labeled, and sealable hazardous waste container for all 2,4-
Dibromopyridine waste.

» Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste.

Incompatible Materials and Hazardous
Decomposition Products

e Incompatible Materials: Strong oxidizing agents and strong acids.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen bromide.[5]

This technical guide is intended to provide comprehensive safety information. Always refer to
the specific Safety Data Sheet (SDS) for 2,4-Dibromopyridine provided by your supplier for
the most current and detailed information. Your institution's Chemical Hygiene Plan and EHS
department are also critical resources for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
2,4-Dibromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189624+#safety-and-handling-precautions-for-2-4-
dibromopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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